Cas no 1807100-59-9 (Methyl 2-bromo-4-cyano-5-(hydroxymethyl)benzoate)

Methyl 2-bromo-4-cyano-5-(hydroxymethyl)benzoate is a versatile brominated and cyanated benzoate derivative, notable for its functionalized aromatic structure. The presence of a hydroxymethyl group enhances its reactivity, making it a valuable intermediate in organic synthesis, particularly for pharmaceutical and agrochemical applications. The bromo and cyano substituents provide distinct sites for further functionalization, enabling selective cross-coupling or nucleophilic substitution reactions. Its ester group offers stability while allowing hydrolysis under controlled conditions. This compound is well-suited for constructing complex heterocycles or fine-tuning molecular properties in drug discovery. High purity and well-defined reactivity make it a reliable choice for research and industrial-scale synthesis.
Methyl 2-bromo-4-cyano-5-(hydroxymethyl)benzoate structure
1807100-59-9 structure
Product Name:Methyl 2-bromo-4-cyano-5-(hydroxymethyl)benzoate
CAS No:1807100-59-9
MF:C10H8BrNO3
MW:270.07942199707
CID:4963464
Update Time:2025-09-28

Methyl 2-bromo-4-cyano-5-(hydroxymethyl)benzoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 2-bromo-4-cyano-5-(hydroxymethyl)benzoate
    • Inchi: 1S/C10H8BrNO3/c1-15-10(14)8-2-7(5-13)6(4-12)3-9(8)11/h2-3,13H,5H2,1H3
    • InChI Key: NOQDJCJDFXFYFP-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C#N)C(CO)=CC=1C(=O)OC

Computed Properties

  • Exact Mass: 268.96876 g/mol
  • Monoisotopic Mass: 268.96876 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 286
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 270.08
  • XLogP3: 1.3
  • Topological Polar Surface Area: 70.3

Methyl 2-bromo-4-cyano-5-(hydroxymethyl)benzoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A014001881-250mg
Methyl 2-bromo-4-cyano-5-(hydroxymethyl)benzoate
1807100-59-9 97%
250mg
499.20 USD 2021-06-22
Alichem
A014001881-500mg
Methyl 2-bromo-4-cyano-5-(hydroxymethyl)benzoate
1807100-59-9 97%
500mg
790.55 USD 2021-06-22
Alichem
A014001881-1g
Methyl 2-bromo-4-cyano-5-(hydroxymethyl)benzoate
1807100-59-9 97%
1g
1,534.70 USD 2021-06-22

Additional information on Methyl 2-bromo-4-cyano-5-(hydroxymethyl)benzoate

Methyl 2-bromo-4-cyano-5-(hydroxymethyl)benzoate (CAS No. 1807100-59-9): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Methyl 2-bromo-4-cyano-5-(hydroxymethyl)benzoate, identified by its CAS number 1807100-59-9, is a significant intermediate in the realm of pharmaceutical synthesis. This compound, characterized by its intricate molecular structure, has garnered attention due to its utility in the development of various therapeutic agents. The presence of multiple functional groups, including a bromo atom, a cyano group, and a hydroxymethyl moiety, makes it a valuable building block for synthetic chemists.

The< strong>Methyl 2-bromo-4-cyano-5-(hydroxymethyl)benzoate molecule exhibits a high degree of reactivity, which is harnessed in numerous synthetic pathways. The bromine substituent, for instance, serves as a versatile handle for cross-coupling reactions, enabling the introduction of diverse functional groups at specific positions on the aromatic ring. This property is particularly useful in the construction of complex drug molecules where precise regioselectivity is paramount.

In recent years, the pharmaceutical industry has seen a surge in the demand for innovative intermediates that can streamline drug development processes. The< strong>Methyl 2-bromo-4-cyano-5-(hydroxymethyl)benzoate has emerged as a key player in this landscape due to its ability to facilitate the synthesis of bioactive compounds with high efficiency. Researchers have leveraged its structural features to develop novel therapeutic agents targeting various diseases, including cancer and inflammatory disorders.

The< strong>cyano group in Methyl 2-bromo-4-cyano-5-(hydroxymethyl)benzoate adds another layer of functionality to the molecule. This group can undergo reduction to form an amine or participate in nucleophilic addition reactions, providing chemists with multiple synthetic options. The< strong>hydroxymethyl moiety further enhances the compound's versatility by allowing for etherification or esterification reactions, which are crucial steps in drug molecule construction.

Recent studies have highlighted the role of Methyl 2-bromo-4-cyano-5-(hydroxymethyl)benzoate in the development of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways and are often implicated in diseases such as cancer. By incorporating this intermediate into the synthesis of kinase inhibitors, researchers have been able to develop compounds with improved potency and selectivity. For instance, derivatives of Methyl 2-bromo-4-cyano-5-(hydroxymethyl)benzoate have shown promising activity against specific kinases, making them attractive candidates for further development.

The< strong>Molecular architecture of Methyl 2-bromo-4-cyano-5-(hydroxymethyl)benzoate also lends itself to applications in material science. Its ability to form stable complexes with other molecules makes it a useful component in the design of metal-organic frameworks (MOFs) and supramolecular assemblies. These materials have potential applications in catalysis, gas storage, and separation technologies.

In conclusion, Methyl 2-bromo-4-cyano-5-(hydroxymethyl)benzoate (CAS No. 1807100-59-9) is a multifaceted compound with broad applications in pharmaceutical synthesis and material science. Its unique structural features and reactivity make it an indispensable tool for chemists working on the development of new drugs and advanced materials. As research continues to uncover new applications for this intermediate, its importance in the chemical and pharmaceutical industries is expected to grow even further.

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